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Compound of Interest

Compound Name: Biotin-PEG4-Hydrazide

Cat. No.: B8022244 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties and applications of

Biotin-PEG4-Hydrazide, a key reagent in bioconjugation. Designed for professionals in

research and drug development, this document details the molecule's characteristics, reaction

mechanisms, and established experimental protocols to facilitate its effective use in laboratory

settings.

Core Chemical Properties and Advantages
Biotin-PEG4-Hydrazide is a versatile biotinylation reagent favored for its high specificity and

the advantageous properties conferred by its polyethylene glycol (PEG) spacer. The terminal

hydrazide group reacts specifically with carbonyl groups (aldehydes and ketones) to form a

stable hydrazone bond.[1] This targeted reactivity is particularly useful for labeling

glycoproteins, where aldehyde groups can be generated by the oxidation of sugar moieties,

thus directing the biotinylation away from critical protein functional domains.[1]

The inclusion of a four-unit PEG spacer arm enhances the water solubility of both the reagent

and the resulting biotinylated molecule.[2] This hydrophilicity helps to prevent the aggregation

of labeled proteins, a common issue with more hydrophobic crosslinkers.[1] Furthermore, the

extended spacer arm minimizes steric hindrance, ensuring efficient binding of the biotin group

to avidin or streptavidin in subsequent detection or purification steps.[3]
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Quantitative Data Summary
For ease of reference and comparison, the key quantitative properties of Biotin-PEG4-
Hydrazide are summarized in the table below.

Property Value Source(s)

Molecular Weight 505.63 g/mol [4][5][6]

Chemical Formula C21H39N5O7S [4][5][6][7]

Spacer Arm Length 20.6 Å (18 atoms) [6]

Purity >98% [6][7]

Solubility

Soluble in Water, DMSO, and

DMAC. Insoluble in

acetonitrile.

[3][6]

Optimal Reaction pH

4.0 - 6.0 for hydrazone

formation; 4.5 - 7.4 for EDC-

mediated coupling.

[8]

Storage Conditions -20°C, desiccated. [3][7]

Reaction Mechanism and Workflow
The primary reaction mechanism involves the nucleophilic attack of the hydrazide on an

electrophilic carbonyl carbon, leading to the formation of a hydrazone bond. This reaction is

most efficient under slightly acidic conditions.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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